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Compound of Interest

Compound Name: Docosahexaenoic acid-d5

Cat. No.: B15573067 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount. This guide provides essential, immediate safety

and logistical information for Docosahexaenoic acid-d5 (DHA-d5), including detailed

operational and disposal plans. Adherence to these procedures is critical for ensuring

laboratory safety and maintaining experimental integrity.

Hazard Identification: Docosahexaenoic acid-d5 is classified as a highly flammable liquid and

vapor that can cause serious eye irritation.[1][2] The toxicological properties of this specific

deuterated compound have not been thoroughly investigated, warranting cautious handling.[1]

Personal Protective Equipment (PPE)
To ensure the safety of laboratory personnel, the following personal protective equipment is

mandatory when handling Docosahexaenoic acid-d5:

Eye and Face Protection: Tightly fitting safety goggles with side shields or chemical safety

goggles are required.[1] Depending on the scale of the operation, a face shield may also be

necessary.[1]

Hand Protection: Use compatible, chemical-resistant gloves, such as those made from nitrile

or butyl rubber.[1][3] Gloves should be inspected before use and changed immediately if

contaminated.[1]
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Skin and Body Protection: A lab coat is required to prevent skin contact.[1] For larger

quantities or procedures with a higher risk of splashing, impervious clothing may be

necessary.[1]

Respiratory Protection: All work should be conducted in a well-ventilated area, preferably

within a chemical fume hood, to avoid the inhalation of vapors.[1] If exposure limits are

exceeded or irritation is experienced, appropriate respiratory protection should be used.[3]

Quantitative Data Summary
Property Value Source

GHS/CLP Classification
Flammable Liquids 2, Eye

Irritation 2A
[1][2]

Molecular Formula C22H27D5O2 [4]

Molecular Weight 333.52 g/mol [4]

Operational and Disposal Plans
Step-by-Step Handling and Storage Protocol

Receiving and Inspection: Upon receipt, inspect the container for any signs of damage or

leakage. Verify that the product name and CAS number (1197205-71-2) match the order.

Storage: Store the container in a cool, dry, and well-ventilated area away from heat, sparks,

open flames, and other ignition sources.[1] The recommended storage temperature is

typically -20°C for long-term stability, especially for unsaturated lipids, to prevent

degradation.[5][6] Store away from incompatible substances such as oxidizing agents.[1] For

powdered standards, allow the container to warm to room temperature before opening to

prevent condensation.[6]

Handling and Dispensing: All handling of Docosahexaenoic acid-d5 should be performed

within a chemical fume hood.[1] Use only non-sparking tools and explosion-proof equipment.

[1][2] Ground and bond the container and receiving equipment to prevent static discharge.[1]

[2] Avoid inhalation of vapors and contact with eyes and skin.[5]
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Solution Preparation: When dissolving or diluting, use a clean glass pipette or syringe.[6]

Ensure the chosen solvent is appropriate for the intended application.

Emergency Procedures
Eye Contact: Immediately flush eyes with plenty of flowing water for at least 15 minutes,

holding the eyelids apart.[1][5] Seek immediate medical attention.[1]

Skin Contact: Remove contaminated clothing immediately.[1][5] Wash the affected area with

soap and plenty of water for at least 15 minutes.[1] Seek medical attention if irritation

persists.[1]

Inhalation: Move the person to fresh air.[1] If breathing is difficult, provide oxygen and seek

immediate medical attention.[1]

Ingestion: Do not induce vomiting.[1] Rinse the mouth with water and seek immediate

medical attention.[1]

Disposal Plan
Waste Collection: Collect all waste containing Docosahexaenoic acid-d5, including unused

material and contaminated items (e.g., gloves, pipette tips), in a designated, properly

labeled, and sealed waste container.

Waste Segregation: Segregate the waste as halogen-free organic waste. Do not mix with

other waste streams unless compatible.

Neutralization (for acidic solutions): If the waste is in an acidic solution and does not contain

heavy metals or other hazardous substances, it can be neutralized with a suitable base like

sodium hydroxide or sodium bicarbonate to a pH between 6 and 9.[7] This should be done

cautiously in a well-ventilated area, as the reaction can generate heat.[8]

Final Disposal: Dispose of the neutralized waste and other contaminated materials as

hazardous chemical waste in accordance with local, state, and federal regulations. This

typically involves collection by a licensed environmental waste management company. Small

quantities of water-soluble, non-hazardous materials may be permissible for sewer disposal

with copious amounts of water, but local regulations must be strictly followed.[8][9]
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Caption: Workflow for handling Docosahexaenoic acid-d5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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